Cas no 1331-11-9 (3-Ethoxypropanoic acid)

• Product name: 3-Ethoxypropanoic acid
• CAS No: 1331-11-9
• MF: C₅H₁₀O₃
• MW: 118.1311
• CID: 215960
• PubChem ID: 61351

3-Ethoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, ethoxy-(9CI)
• 3-Ethoxypropanoic acid
• 3-Ethoxypropionic acid
• 3-Ethoxypropanoicacid
• NSC8118
• AI3-52370
• Z316258938
• CS-0216898
• 3-ethoxy-propionic acid
• FS-4045
• EN300-64537
• F11739
• NSC16879
• DTXSID70863366
• NSC-8118
• Ethoxypropionic acid
• NSC 8118
• A872727
• InChI=1/C5H10O3/c1-2-8-4-3-5(6)7/h2-4H2,1H3,(H,6,7)
• NS00045828
• O-Ethylhydracrylic Acid
• MFCD00058997
• Propionic acid, ethoxy-
• 4324-38-3
• E0053
• 3-Ethoxypropionicacid
• SCHEMBL27523
• 3-Ethoxypropanoic acid #
• .beta.-Ethoxypropionic acid
• AKOS000183015
• EINECS 224-357-9
• PROPANOIC ACID, 3-ETHOXY-
• NSC 16879
• NSC-16879
• FT-0714471
• 1331-11-9
• JRXXEXVXTFEBIY-UHFFFAOYSA-
• ALBB-022360
• DB-252464

• Inchi： InChI=1S/C5H10O3/c1-2-8-4-3-5(6)7/h2-4H2,1H3,(H,6,7)
• InChI Key： JRXXEXVXTFEBIY-UHFFFAOYSA-N
• SMILES： CCOCCC(=O)O

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.0889 (rough estimate)
• Melting Point: -10.7°C
• Boiling Point: 160.67°C (rough estimate)
• Flash Point: 83.5±16.1 °C
• Refractive Index: 1.4056 (estimate)
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

3-Ethoxypropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Ethoxypropanoic acid

3-Ethoxypropanoic Acid (CAS No. 1331-11-9): An Overview of Its Properties, Applications, and Recent Research

3-Ethoxypropanoic acid (CAS No. 1331-11-9) is a versatile organic compound with a wide range of applications in various industries, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes an ethoxy group attached to a propanoic acid backbone. The chemical formula of 3-Ethoxypropanoic acid is C₅H₁₀O₃, and it has a molecular weight of 118.13 g/mol.

The physical properties of 3-Ethoxypropanoic acid are notable for its solubility in water and common organic solvents such as ethanol and acetone. It is a colorless liquid with a slight characteristic odor. The compound has a melting point of -47°C and a boiling point of 167°C at standard atmospheric pressure. These properties make it suitable for use in various chemical reactions and formulations.

In the pharmaceutical industry, 3-Ethoxypropanoic acid has gained attention for its potential as an intermediate in the synthesis of drugs and other bioactive compounds. Recent research has explored its role in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 highlighted the use of 3-Ethoxypropanoic acid derivatives in the synthesis of novel antiviral compounds. These derivatives showed promising activity against several viral strains, including influenza and herpes simplex virus.

In the agrochemical sector, 3-Ethoxypropanoic acid is used as an intermediate in the production of herbicides and fungicides. Its ability to enhance the efficacy of these agricultural chemicals makes it a valuable component in crop protection formulations. A recent study published in the Pest Management Science journal discussed the use of 3-Ethoxypropanoic acid-based herbicides in controlling weed growth in rice paddies, demonstrating significant improvements in crop yield and quality.

The material science applications of 3-Ethoxypropanoic acid are also noteworthy. It is used as a solvent and stabilizer in the production of polymers and coatings. The compound's ability to improve the adhesion and durability of these materials makes it an essential component in various industrial processes. A study published in the Polymer Journal in 2021 investigated the use of 3-Ethoxypropanoic acid-based coatings for corrosion protection, showing excellent performance under harsh environmental conditions.

The synthesis of 3-Ethoxypropanoic acid can be achieved through several methods, including esterification reactions and catalytic processes. One common method involves the reaction of ethyl bromide with potassium propanoate followed by hydrolysis to form the final product. Recent advancements in green chemistry have led to more sustainable and environmentally friendly synthesis routes. For example, a study published in the in 2020 described a novel method using biocatalysts to produce 3-Ethoxypropanoic acid, reducing waste generation and energy consumption.

The safety profile of 3-Ethoxypropanoic acid is well-documented, with studies indicating low toxicity and minimal environmental impact when used according to recommended guidelines. However, proper handling and storage practices are essential to ensure workplace safety and environmental protection. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials.

In conclusion, 3-Ethoxypropanoic acid (CAS No. 1331-11-9) is a multifunctional compound with diverse applications across various industries. Its unique chemical properties make it an essential component in pharmaceuticals, agrochemicals, and material science. Ongoing research continues to uncover new potential uses for this versatile compound, further solidifying its importance in modern chemistry.